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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B560389

For researchers and laboratory professionals, the proper disposal of chemical reagents is a
critical component of laboratory safety and environmental responsibility. This document
provides a comprehensive, step-by-step guide for the safe disposal of 5-trans U-46619, a
thromboxane receptor agonist often used in research settings. Adherence to these procedures
Is essential to minimize risks and ensure compliance with safety regulations.

Chemical and Physical Properties Overview

A clear understanding of the chemical's properties is fundamental to its safe handling and
disposal. 5-trans U-46619 is an isomer of U-46619 and is typically supplied as a solution in
methyl acetate.[1][2][3]

Property Data

9,11-dideoxy-9a,11a-methanoepoxy-prosta-
5E,13E-dien-1-oic acid

Formal Name

CAS Number 330796-58-2[1][2][4][5]

Molecular Formula C21H3404[1][2][4][5][6]

Molecular Weight 350.5 g/mol [1][2][4][5][6]
Formulation A solution in methyl acetate[1][2][3]

DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50

Solubility (in various solvents)
mg/ml, PBS (pH 7.2): 1 mg/ml[1][4]
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Note: This product is intended for research use only and is not for human or veterinary use.[3]

Step-by-Step Disposal Protocol

Given that specific disposal instructions for 5-trans U-46619 are not readily available, it must
be treated as hazardous waste. The following protocol is based on general best practices for
laboratory chemical waste disposal.

1. Waste ldentification and Segregation:

o Treat all materials contaminated with 5-trans U-46619, including unused solutions, empty
containers, and personal protective equipment (PPE), as hazardous waste.

o Segregate the waste at the source to prevent reactions with incompatible chemicals. Store it
separately from acids, bases, and oxidizers.[7]

2. Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting the waste.
Plastic containers are often preferred.[8]

e The container must be clearly labeled as "Hazardous Waste" and should include the full
chemical name ("5-trans U-46619 in methyl acetate™), concentration, and the date when the
first waste was added.

o Ensure the container is kept securely closed except when adding waste.[7][8]
3. Storage:

» Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[7][8]

o The SAA should be a well-ventilated area, away from ignition sources, as methyl acetate is
flammable.

e Regularly inspect the storage area for any signs of leaks or container degradation.[7]

4. Disposal Request and Collection:
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¢ Do not dispose of 5-trans U-46619 down the drain or in regular trash.[9]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the hazardous waste.[8] Follow their specific procedures for waste
pickup requests.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of 5-trans U-46619.
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Caption: Workflow for the safe disposal of 5-trans U-46619.

This comprehensive guide ensures that laboratory personnel can manage and dispose of 5-
trans U-46619 in a manner that prioritizes safety and regulatory compliance. Always consult
your institution's specific waste management policies and EHS department for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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